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Introduction
Kushenol A, a prenylated flavonoid isolated from the roots of Sophora flavescens, has

emerged as a compound of significant interest in the scientific community due to its diverse and

potent biological activities. This technical guide provides an in-depth overview of the known

biological functions of Kushenol A, with a focus on its anticancer, enzyme inhibitory, and

antioxidant properties. The information presented herein is intended to serve as a valuable

resource for researchers and professionals involved in natural product chemistry,

pharmacology, and drug discovery.

Core Biological Activities of Kushenol A
Kushenol A has demonstrated a range of biological effects, with the most extensively studied

being its anticancer, enzyme inhibitory, and antioxidant activities. The following sections

provide a detailed analysis of these activities, supported by quantitative data, experimental

methodologies, and mechanistic insights.

Anticancer Activity
Kushenol A has shown significant promise as an anticancer agent, particularly in the context

of breast and non-small-cell lung cancer.[1][2] Its primary mechanism of action involves the
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suppression of the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth,

proliferation, and survival.[1][3]

Cell Line
Cancer
Type

Assay Endpoint Result
Reference(s
)

MDA-MB-231

Triple-

Negative

Breast

Cancer

CCK-8 Proliferation

Inhibition in a

concentration

-dependent

manner (4–

32 μM)

[4]

MCF-7

ER-Positive

Breast

Cancer

CCK-8 Proliferation

Inhibition in a

concentration

-dependent

manner (4–

32 μM)

[4]

BT474

ER-Positive

Breast

Cancer

CCK-8 Proliferation

Inhibition in a

concentration

-dependent

manner (4–

32 μM)

[4]

A549

Non-Small-

Cell Lung

Cancer

CCK-8 Cytotoxicity
IC50: 5.3

µg/mL
[5]

NCI-H226

Non-Small-

Cell Lung

Cancer

CCK-8 Cytotoxicity
IC50: 20.5

µg/mL
[5]

BEAS-2B

Normal

Human Lung

Epithelial

CCK-8 Cytotoxicity
IC50: 57.2

µg/mL
[5]

Kushenol A exerts its anticancer effects by inhibiting the phosphorylation of key proteins in the

PI3K/AKT/mTOR pathway. This leads to the downregulation of downstream effectors involved

in cell cycle progression and survival, and the upregulation of pro-apoptotic proteins.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Glycosidase inhibitory flavonoids from Sophora flavescens - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. A Novel Flavonoid Kushenol Z from Sophora flavescens Mediates mTOR Pathway by
Inhibiting Phosphodiesterase and Akt Activity to Induce Apoptosis in Non-Small-Cell Lung
Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

3. Flavonoid extract Kushenol a exhibits anti-proliferative activity in breast cancer cells via
suppression of PI3K/AKT/mTOR pathway - ProQuest [proquest.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b592811?utm_src=pdf-body-img
https://www.benchchem.com/product/b592811?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/16462036/
https://pubmed.ncbi.nlm.nih.gov/16462036/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6943755/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6943755/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6943755/
https://www.proquest.com/openview/ce56dccedfde856d7704b4e0e56d4820/1?pq-origsite=gscholar&cbl=2032540
https://www.proquest.com/openview/ce56dccedfde856d7704b4e0e56d4820/1?pq-origsite=gscholar&cbl=2032540
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Kushenol A: A Comprehensive Technical Guide to its
Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592811#known-biological-activities-of-kushenol-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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